Cas no 1876900-43-4 (2-(1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ol)

• Product Name: 2-(1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ol
• CAS No: 1876900-43-4
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 6159559
• PubChem ID: 130626111
• Update Time: 2025-06-14

2-(1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1876900-43-4
• EN300-1852088
• 2-(1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ol

• Inchi： 1S/C8H14N2O/c1-6-7(8(2,3)11)5-10(4)9-6/h5,11H,1-4H3
• InChI Key： QINIHRHYGYLLAX-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1=CN(C)N=C1C

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 38Ų

Additional information on 2-(1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ol

Recent Advances in the Study of 2-(1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ol (CAS: 1876900-43-4)

The compound 2-(1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ol (CAS: 1876900-43-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrazole core and tertiary alcohol functionality, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex bioactive molecules.

One of the key areas of interest is the role of 2-(1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ol in the development of kinase inhibitors. Kinases are critical targets in cancer therapy, and the pyrazole moiety of this compound has been identified as a valuable scaffold for designing selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinases involved in tumor proliferation, with IC50 values in the nanomolar range.

In addition to its applications in oncology, recent research has explored the anti-inflammatory properties of 2-(1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ol. A study in the European Journal of Pharmacology highlighted its ability to modulate inflammatory pathways by inhibiting key cytokines such as TNF-α and IL-6. These findings suggest potential applications in treating chronic inflammatory diseases, although further in vivo studies are needed to validate these effects.

The synthetic pathways for 2-(1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ol have also been optimized in recent years. A 2022 publication in Organic Process Research & Development detailed a scalable and cost-effective synthesis route, which could facilitate its broader use in drug discovery. The improved methodology reduces the number of steps and increases overall yield, making it more accessible for industrial applications.

Despite these advancements, challenges remain in the clinical translation of 2-(1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ol-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. However, the compound's versatility and promising preliminary data make it a compelling candidate for further investigation.

In conclusion, 2-(1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ol (CAS: 1876900-43-4) represents a valuable tool in the development of novel therapeutics, particularly in oncology and inflammation. Continued research into its mechanisms of action and optimization of its pharmacological profile will be critical for realizing its full potential in the pharmaceutical industry.